N-(3-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C22H22N6O4/c1-14-6-8-18(9-7-14)26-10-11-27-20(31)21(32)28(25-22(26)27)13-19(30)24-17-5-3-4-16(12-17)23-15(2)29/h3-9,12H,10-11,13H2,1-2H3,(H,23,29)(H,24,30)
• InChI Key: XAVIYVHHAOEREG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=CC(=C4)NC(=O)C
• Molecular Formula: C22H22N6O4
• Molecular Weight: 434.4 g/mol

Description

N-(3-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C22H22N6O4 and its molecular weight is 434.456. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Several studies have synthesized and evaluated compounds with structures related to N-(3-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide, demonstrating significant anticancer activities. For instance, Berest et al. (2011) explored novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, revealing in vitro anticancer activities, especially against non-small cell lung and CNS cancer cell lines (Berest et al., 2011). Additionally, Kovalenko et al. (2012) reported on substituted 2-[(2-Oxo-2H-[1,2,4]triazino [2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments, highlighting considerable cytotoxicity and specific anticancer efficacy against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).

Antimicrobial and Insecticidal Activities

Compounds within this chemical class have also been synthesized to assess their antimicrobial and insecticidal potentials. Bondock et al. (2008) synthesized new heterocycles incorporating the antipyrine moiety, which were evaluated for antimicrobial properties, demonstrating effectiveness against various microbial strains (Bondock et al., 2008). Fadda et al. (2017) focused on the insecticidal assessment of heterocycles against the cotton leafworm, Spodoptera littoralis, revealing significant insecticidal activities (Fadda et al., 2017).

Synthesis and Reactivity

The synthesis of compounds similar to N-(3-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide involves various chemical reactions that yield significant insights into their reactivity and potential applications. Mironovich et al. (2013) discussed the reactivity of a related pyrazolo[5,1-c][1,2,4]triazine derivative, leading to various heterocyclic systems with potential biological activities (Mironovich et al., 2013).